Cas no 1289386-54-4 (N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride)

• Product Name: N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride
• CAS No: 1289386-54-4
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• CID: 822167
• Update Time: 2026-04-29

N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-CHLORO-PYRIDAZIN-3-YLMETHYL)-CYCLOPROPYL-AMINE
• [(6-Chloropyridazin-3-yl)Methyl]cyclopropylaMine hydrochloride
• 6-chloro-N-cyclopropyl-3-Pyridazinemethanamine
• N-[(6-chloropyridazin-3-yl)methyl]cyclopropanamine,hydrochloride
• N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride

Computed Properties

• Exact Mass: 219.033
• Monoisotopic Mass: 219.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8A^2

Experimental Properties

• Density: 1.29
• LogP: 2.57490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride

N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride: A Comprehensive Overview

The compound N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride (CAS No. 1289386-54-4) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical research and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and potential applications.

N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride belongs to the class of heterocyclic compounds, which are widely recognized for their versatility in drug design. The molecule consists of a cyclopropane ring attached to a pyridazine moiety via a methylene group. The pyridazine ring is further substituted with a chlorine atom at the 6-position, which introduces electronic and steric effects that can influence the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. Cyclopropane rings are known for their strained geometry, which can enhance the molecule's ability to interact with biological targets. In the case of N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride, the cyclopropane ring contributes to its unique pharmacokinetic profile and target selectivity.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution reactions, to construct the pyridazine and cyclopropane moieties. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity during the synthesis process.

From a pharmacological standpoint, N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride has shown promising activity in preclinical models. Studies have demonstrated its potential as an antagonist of certain G-protein coupled receptors (GPCRs), which are key targets in the treatment of conditions such as hypertension, inflammation, and neurological disorders. The compound's ability to modulate these receptors suggests its potential as a lead molecule for drug development.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride with various biological targets. These studies have provided valuable insights into the molecular interactions that govern its pharmacological activity, paving the way for further optimization of its structure.

In terms of applications, N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride holds promise in several therapeutic areas. Its ability to modulate GPCRs makes it a candidate for treating cardiovascular diseases, while its anti-inflammatory properties could be exploited in developing treatments for autoimmune disorders. Additionally, ongoing research is exploring its potential as a neuroprotective agent in conditions such as Alzheimer's disease.

The development of N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride has also contributed to advancements in medicinal chemistry methodologies. Its synthesis has demonstrated the feasibility of constructing complex heterocyclic frameworks using modern synthetic techniques. Furthermore, its pharmacokinetic profile has provided valuable data for optimizing drug delivery systems.

In conclusion, N-((6-chloropyridazin-3-yl)methyl)cyclopropanamine hydrochloride (CAS No. 1289386544) is a compelling molecule with significant potential in pharmaceutical research and beyond. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool for advancing drug discovery efforts. As research continues to unfold, this compound is likely to play an increasingly important role in addressing unmet medical needs.